Cas no 912445-00-2 (Benzonitrile, 2,3-diamino-5-fluoro-)

• Product Name: Benzonitrile, 2,3-diamino-5-fluoro-
• CAS No: 912445-00-2
• MF: C₇H₆FN₃
• MW: 151.141044139862
• CID: 996105
• PubChem ID: 45116642
• Update Time: 2025-04-20

Benzonitrile, 2,3-diamino-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2,3-diamino-5-fluoro-
• 912445-00-2
• SCHEMBL631036
• 2,3-DIAMINO-5-FLUOROBENZONITRILE

• Inchi： 1S/C7H6FN3/c8-5-1-4(3-9)7(11)6(10)2-5/h1-2H,10-11H2
• InChI Key： BAVZBSUEWGHYGJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(=C(C=1)N)N

Computed Properties

• Exact Mass: 151.055
• Monoisotopic Mass: 151.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 0.9